Cas no 83863-71-2 (1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel-)

1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel- structure
83863-71-2 structure
Product Name:1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel-
CAS No:83863-71-2
MF:C9H19ClN2O3
MW:238.711761713028
CID:733865
PubChem ID:44153499
Update Time:2025-04-19

1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel-
    • CIS-4-AMINO-3-METHOXY PIPERIDINE-1-CARBOXYLIC ACID ETHYL ESTER MONOHYDROCHLORIDE
    • ethyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate,hydrochloride
    • cis-Ethyl 4-amino-3-methoxypiperidine-1-carboxylate hydrochloride
    • Ethyl cis-4-amino-3-methoxypiperidine-1-carboxylate monohydrochloride
    • 83863-71-2
    • EINECS 281-137-5
    • ethyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate;hydrochloride
    • DTXSID40232762
    • NS00038341
    • Inchi: 1S/C9H18N2O3.ClH/c1-3-14-9(12)11-5-4-7(10)8(6-11)13-2;/h7-8H,3-6,10H2,1-2H3;1H/t7-,8+;/m1./s1
    • InChI Key: JUIQWDFWJKAYQH-WLYNEOFISA-N
    • SMILES: Cl.O(C)[C@H]1CN(C(=O)OCC)CC[C@H]1N

Computed Properties

  • Exact Mass: 238.108
  • Monoisotopic Mass: 238.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.8A^2

Experimental Properties

  • Boiling Point: 286.3°C at 760 mmHg
  • Flash Point: 126.9°C
  • LogP: 1.63110
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